Cas no 27347-14-4 (4-(4-Methoxyphenyl)morpholine)

• Product Name: 4-(4-Methoxyphenyl)morpholine
• CAS No: 27347-14-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD00222002
• CID: 251098
• PubChem ID: 389874
• Update Time: 2025-08-05

4-(4-Methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)morpholine
• Morpholine,4-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)morpholine
• 4-(4-methoxyhenyl)morpholine nitric acid
• 4-(4-methoxyphenyl)-morpholine
• 4-methoxyphenylmorpholine
• N-(4-methoxyphenyl)morpholine
• N-(p-anisyl)morpholine
• 4-(Morpholino)anisole
• NSC 686502
• 4-(4-Methoxy-phenyl)-morpholine
• Morpholine, 4-(4-methoxyphenyl)-
• NSC686502
• N-p-anisylmorpholine;
• N-(p-anisyl)morpholine;
• 4-methoxyphenylmorpholine;
• Cambridge id 5313571
• Oprea1_511930
• Oprea1_182701
• N-(4-methoxyphenyl)morpholine;
• 4-(4-methoxyphenyl)morpholine;
• 4-(4-methoxyphenyl)-morpholine;
• FAAUAMNUA
• FAAUAMNUAFGPAR-UHFFFAOYSA-N
• J-513537
• AC-3266
• NCI60_031192
• AKOS000507208
• Methyl 4-(4-morpholinyl)phenyl ether
• CHEMBL1994462
• NSC-686502
• SR-01000395394
• AMY33175
• 27347-14-4
• MFCD00222002
• SR-01000395394-1
• AS-18948
• A819029
• CS-0207244
• SCHEMBL2208450
• SY004725
• AB00080215-01
• DTXSID20327786
• HMS1675C17

• MDL： MFCD00222002
• Inchi： 1S/C11H15NO2/c1-13-11-4-2-10(3-5-11)12-6-8-14-9-7-12/h2-5H,6-9H2,1H3
• InChI Key： FAAUAMNUAFGPAR-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.7

Experimental Properties

• Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 79 ºC
• Boiling Point: 335.7 ℃ at 760 mmHg
• Flash Point: 141.6℃
• Refractive Index: 1.531
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 21.70000
• LogP: 1.59680

4-(4-Methoxyphenyl)morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(4-Methoxyphenyl)morpholine

4-(4-Methoxyphenyl)morpholine: A Comprehensive Overview

4-(4-Methoxyphenyl)morpholine (CAS No. 27347-14-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, belonging to the morpholine family, is characterized by its unique structure and diverse applications. In recent years, advancements in synthetic methodologies and its integration into drug design have further highlighted its potential in both academic and industrial settings.

The molecular structure of 4-(4-Methoxyphenyl)morpholine consists of a morpholine ring fused with a methoxy-substituted phenyl group. This combination imparts the compound with distinctive chemical properties, including high stability and reactivity. The methoxy group (-OCH3) attached to the phenyl ring plays a crucial role in modulating the electronic and steric properties of the molecule, making it an attractive candidate for various chemical transformations.

Recent studies have explored the synthesis of 4-(4-Methoxyphenyl)morpholine through innovative routes, such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with current green chemistry principles. For instance, researchers have demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields and purity.

In terms of applications, 4-(4-Methoxyphenyl)morpholine has found utility in pharmaceutical research as a building block for bioactive compounds. Its ability to act as a chelating agent and its compatibility with various functional groups make it an ideal component in drug design. Recent findings suggest that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, opening new avenues for therapeutic development.

Beyond pharmacology, 4-(4-Methoxyphenyl)morpholine has also been investigated for its role in polymer chemistry. Its ability to form stable bonds with other monomers has led to the creation of novel polymeric materials with enhanced mechanical and thermal properties. These materials hold promise for use in advanced composites and high-performance coatings.

Moreover, the compound's electronic properties have been leveraged in the development of organic electronics. Researchers have reported that 4-(4-Methoxyphenyl)morpholine derivatives can serve as effective dopants in organic semiconductors, improving their conductivity and stability under various operating conditions.

From an environmental perspective, studies on the biodegradation and toxicity of 4-(4-Methoxyphenyl)morpholine have provided valuable insights into its safety profile. Results indicate that under controlled conditions, the compound undergoes efficient biodegradation, reducing potential ecological risks associated with its industrial use.

In conclusion, CAS No 27347-14-4, or 4-(4-Methoxyphenyl)morpholine, stands as a testament to the versatility and innovation within modern chemistry. Its diverse applications across multiple disciplines underscore its significance as a key compound in contemporary research and industry.